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Compound of Interest

Compound Name: 3,4,5-Trimethylaniline

Cat. No.: B161109 Get Quote

Technical Guide: Physical Properties of 3,4,5-
Trimethylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

3,4,5-Trimethylaniline, a compound of interest in various research and development

applications. The data presented is supported by detailed experimental protocols for its

determination, ensuring reproducibility and accuracy in a laboratory setting.

Core Physical Properties
The melting and boiling points are critical physical constants for the identification, purification,

and handling of 3,4,5-Trimethylaniline.

Data Presentation
Physical Property Value Conditions

Melting Point 79-80 °C Atmospheric Pressure

Boiling Point 246.9 °C Atmospheric Pressure

Boiling Point 133-135 °C 16 Torr
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Experimental Protocols
The following sections detail the standard methodologies for determining the melting and

boiling points of a solid organic compound such as 3,4,5-Trimethylaniline.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid state. For a pure substance, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

This is a common and reliable method for determining the melting point of a solid organic

compound.

Sample Preparation: A small amount of dry, finely powdered 3,4,5-Trimethylaniline is

packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer with the bulb of the

thermometer level with the sample. This assembly is then placed in a heating bath (such as

a Thiele tube containing mineral oil or a modern digital melting point apparatus).

Heating: The heating bath is heated gradually, with constant stirring if using a liquid bath, to

ensure uniform temperature distribution. The rate of heating should be slow, approximately

1-2 °C per minute, as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has liquefied is

recorded as the end of the melting range.

Purity Indication: A sharp melting point range (typically 0.5-1 °C) is indicative of a pure

compound. A broad melting point range suggests the presence of impurities.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.
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Methodology 1: Distillation Method (for atmospheric pressure)

This method is suitable when a sufficient quantity of the substance is available.

Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask, a

condenser, a receiving flask, and a thermometer. The thermometer bulb should be positioned

just below the side arm of the distilling flask to accurately measure the temperature of the

vapor.

Procedure: The 3,4,5-Trimethylaniline sample is placed in the distilling flask along with

boiling chips to ensure smooth boiling. The flask is heated, and as the liquid boils, the vapor

rises and enters the condenser.

Observation: The temperature is recorded when it becomes constant. This stable

temperature, at which the liquid and vapor are in equilibrium, is the boiling point.

Methodology 2: Thiele Tube Method (for small quantities and reduced pressure)

This micro method is ideal for determining the boiling point with a small amount of sample.

Sample Preparation: A small amount of 3,4,5-Trimethylaniline is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube with the open

end submerged in the liquid.

Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube

containing a heating oil.

Heating: The Thiele tube is gently heated. As the temperature rises, the air trapped in the

capillary tube will be expelled, seen as a slow stream of bubbles.

Observation at Boiling Point: As the boiling point is reached, a rapid and continuous stream

of bubbles will emerge from the capillary tube.

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to

cool. The boiling point is the temperature at which the stream of bubbles ceases and the

liquid just begins to be drawn back into the capillary tube.
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Reduced Pressure Determination: For determining the boiling point at a reduced pressure

(e.g., 16 Torr), the Thiele tube setup can be enclosed in a system connected to a vacuum

pump and a manometer to maintain the desired pressure. The procedure remains the same,

but the observed boiling point will be lower than at atmospheric pressure.

Workflow and Visualization
The following diagram illustrates the logical workflow for the experimental determination and

verification of the physical properties of a chemical compound like 3,4,5-Trimethylaniline.
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Workflow for Physical Property Determination
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To cite this document: BenchChem. [Physical properties of 3,4,5-Trimethylaniline (melting
point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161109#physical-properties-of-3-4-5-trimethylaniline-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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